Ethyl 4-iodo-3-nitrobenzoate

• IUPAC Name: ethyl 4-iodo-3-nitrobenzoate
• InChI: InChI=1S/C9H8INO4/c1-2-15-9(12)6-3-4-7(10)8(5-6)11(13)14/h3-5H,2H2,1H3
• InChI Key: KWCKGPNDVFZONO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)I)[N+](=O)[O-]
• Molecular Formula: C9H8INO4
• DSSTOX Substance ID: DTXSID90458132
• Molecular Weight: 321.07 g/mol
• CAS No.: 57362-77-3

Description

Ethyl 4-iodo-3-nitrobenzoate is an organic compound with the molecular formula C9H8INO4 It is a derivative of benzoic acid, where the benzene ring is substituted with an ethyl ester group, an iodine atom at the 4-position, and a nitro group at the 3-position

Scientific Research Applications

Ethyl 4-iodo-3-nitrobenzoate is used in various scientific research applications, including:

Organic Synthesis: As an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: Potential precursor for the development of pharmaceutical compounds.

Material Science: Used in the preparation of functionalized materials with specific properties.

Mechanism of Action

Target of Action

Ethyl 4-iodo-3-nitrobenzoate is a chemical compound that is primarily used in the synthesis of other compounds, such as benzocaine . As such, it does not have a specific biological target of action. Instead, its role is to serve as a precursor in chemical reactions.

Mode of Action

The mode of action of this compound is primarily through its reactivity in chemical reactions. For instance, it can be used in the synthesis of benzocaine, a local anesthetic . In this process, this compound undergoes reduction and esterification .

Biochemical Pathways

For example, benzocaine, which can be synthesized from this compound, acts as a nerve impulse blocker, reducing the permeability of the neuronal membrane to sodium ions .

Pharmacokinetics

The compounds it helps synthesize, such as benzocaine, have well-documented pharmacokinetic profiles .

Result of Action

The primary result of the action of this compound is the synthesis of other compounds. For example, in the synthesis of benzocaine, this compound is reduced and esterified, resulting in the formation of benzocaine .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ethyl 4-iodo-3-nitrobenzoate typically involves a multi-step process starting from commercially available benzoic acid derivatives. One common method includes the nitration of ethyl benzoate to introduce the nitro group, followed by iodination to introduce the iodine atom at the desired position. The reaction conditions often involve the use of strong acids like sulfuric acid for nitration and iodine with a suitable oxidizing agent for iodination.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow synthesis techniques to optimize reaction times and improve yields. For example, the nitration and iodination steps can be carried out in a continuous flow reactor, allowing for better control over reaction conditions and scalability.

Types of Reactions:

Substitution Reactions: this compound can undergo nucleophilic substitution reactions where the iodine atom is replaced by other nucleophiles.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like palladium on carbon (Pd/C) in the presence of hydrogen.

Ester Hydrolysis: The ethyl ester group can be hydrolyzed to the corresponding carboxylic acid using acidic or basic conditions.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide or potassium thiocyanate can be used under mild conditions.

Reduction: Hydrogen gas in the presence of Pd/C catalyst at room temperature.

Hydrolysis: Aqueous sodium hydroxide or hydrochloric acid at elevated temperatures.

Major Products:

Substitution: Products depend on the nucleophile used, such as azido or thiocyanato derivatives.

Reduction: Ethyl 4-amino-3-nitrobenzoate.

Hydrolysis: 4-iodo-3-nitrobenzoic acid.

Comparison with Similar Compounds

Ethyl 4-bromo-3-nitrobenzoate: Similar structure but with a bromine atom instead of iodine.

Ethyl 4-chloro-3-nitrobenzoate: Similar structure but with a chlorine atom instead of iodine.

Ethyl 4-fluoro-3-nitrobenzoate: Similar structure but with a fluorine atom instead of iodine.

Uniqueness: Ethyl 4-iodo-3-nitrobenzoate is unique due to the presence of the iodine atom, which is larger and more polarizable than other halogens. This can influence the reactivity and selectivity of the compound in various chemical reactions, making it a valuable intermediate in organic synthesis.

Synthesis routes and methods

Procedure details

To a solution of ethyl-4-iodobenzoate ( 10.0 g, 36.2 mmol) in H2SO4 (20 ml) at 0° C. was added dropwise HNO3 ( 4.7 ml, 72.4 mmol). Reaction was stirred at room temperature for 1 h, cooled to 0° C., quenched with ice, diluted with EtOAc, washed with H2O, brine, dried over Na2SO4, concentrated in vacuo to yield the crude title compound as a yellow solid.